6-Cyano-4-cyclopropoxypicolinamide

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• IUPAC Name: 6-cyano-4-cyclopropyloxypyridine-2-carboxamide
• InChI: InChI=1S/C10H9N3O2/c11-5-6-3-8(15-7-1-2-7)4-9(13-6)10(12)14/h3-4,7H,1-2H2,(H2,12,14)
• InChI Key: RQFWBCLUIPMLFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)C(=O)N)C#N

Description

6-Cyano-4-cyclopropoxypicolinamide is a heterocyclic compound featuring a picolinamide backbone substituted with a cyano group at the 6-position and a cyclopropoxy moiety at the 4-position. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, particularly in kinase inhibition or as an intermediate in synthesizing bioactive molecules.

Preparation Methods

The synthesis of 6-Cyano-4-cyclopropoxypicolinamide typically involves the treatment of substituted aryl or heteryl amines with alkyl cyanoacetates under different reaction conditions . Some common methods include:

Neat Methods: Direct treatment of amines with methyl cyanoacetate without solvent at room temperature.

Stirring without Solvent at Steam Bath: Ethyl cyanoacetate is stirred with amines at 70°C for 6 hours, then left to stir at room temperature overnight.

Fusion: Solvent-free reaction of aryl amines with ethyl cyanoacetate.

Chemical Reactions Analysis

6-Cyano-4-cyclopropoxypicolinamide undergoes various chemical reactions, including:

Oxidation and Reduction: These reactions involve the gain or loss of electrons, respectively.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Cycloadditions and Nucleophilic Additions: These reactions are crucial for forming complex structures from simpler molecules.

Common reagents used in these reactions include transition metal catalysts, alkyl cyanoacetates, and various amines . Major products formed from these reactions include heterocyclic compounds, which are significant in medicinal chemistry .

Scientific Research Applications

6-Cyano-4-cyclopropoxypicolinamide has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing various heterocyclic compounds.

Biology: Plays a role in the development of bioactive molecules and pharmaceuticals.

Industry: Utilized in the production of dyes, agrochemicals, and electronic materials.

Mechanism of Action

The mechanism of action of 6-Cyano-4-cyclopropoxypicolinamide involves its interaction with molecular targets and pathways. It acts by forming stable complexes with various biological molecules, influencing their activity and function . The cyano group plays a crucial role in these interactions, contributing to the compound’s reactivity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

Key structural analogs and their substituent-driven differences are outlined below:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties
6-Cyano-4-cyclopropoxypicolinamide	6-Cyano, 4-cyclopropoxy	~247.25 (estimated)	High lipophilicity (cyclopropoxy group); potential for strong dipole interactions (cyano group).
6-Chloro-4-hydroxypyrimidine	6-Chloro, 4-hydroxy	134.54 (CAS 4765-77-9)	Polar due to hydroxyl group; reactive with oxidizing agents .
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Chloro, 6-methyl, 4-carboxy	190.59 (CAS 89581-58-8)	Acidic (carboxylic acid); moderate stability under neutral conditions .

Key Observations :

• The cyclopropoxy group in 6-Cyano-4-cyclopropoxypicolinamide likely enhances metabolic stability compared to hydroxyl or methyl substituents, as cyclopropane rings resist enzymatic oxidation .
• The cyano group at the 6-position may improve binding affinity to target proteins (e.g., kinases) via dipole interactions, unlike chloro or methyl groups in analogs .

Research Implications and Limitations

• Gaps in Data: Direct studies on 6-Cyano-4-cyclopropoxypicolinamide are scarce; most inferences are drawn from structurally related compounds.
• Future Directions: Experimental validation of its pharmacokinetic profile, solubility, and biological activity is critical. Comparative studies with 6-chloro-4-hydroxypyrimidine could elucidate the impact of cyano vs. chloro substituents on target binding .